Cas no 5773-58-0 (3-Methylpiperidin-4-one)

• Product Name: 3-Methylpiperidin-4-one
• CAS No: 5773-58-0
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD07369967
• CID: 366564
• PubChem ID: 12284277
• Update Time: 2025-11-02

3-Methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Methylpiperidin-4-one
• 3-METHYL- 4-PIPERIDONE
• 3-Methyl-piperidin-4-one
• 4-Piperidinone,3-methyl-
• 3-methyl-4-piperidone
• 3-Methylpiperidine-4-one
• 4-Piperidinone, 3-methyl-
• 3-Methyl-4-Piperidone Hydrochloride Monohydrate
• PubChem15830
• 3-methyl-4-piperidinone
• KTWRIXHINMYODR-UHFFFAOYSA-N
• RP19104
• VZ35135
• NE62829
• BC219286
• AB0077938
• TL8003709
• S
• SCHEMBL1019220
• AM20080736
• FT-0649352
• MFCD07787596
• J-512925
• AKOS004122967
• 5773-58-0
• DTXSID60484327
• SB37758
• DS-12740
• EN300-68233
• CS-D0300
• DB-072282
• ALBB-030108

• MDL： MFCD07369967
• Inchi： 1S/C6H11NO/c1-5-4-7-3-2-6(5)8/h5,7H,2-4H2,1H3
• InChI Key： KTWRIXHINMYODR-UHFFFAOYSA-N
• SMILES： O=C1CCNCC1C

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: -0.2

Experimental Properties

• Density: 0.951
• Boiling Point: 182.631℃/760mmHg
• Flash Point: 81.8°C
• Refractive Index: 1.438
• PSA: 29.10000
• LogP: 0.51370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-Methylpiperidin-4-one

3-Methylpiperidin-4-one (CAS No. 5773-58-0): A Versatile Building Block in Organic Synthesis

3-Methylpiperidin-4-one (CAS No. 5773-58-0) is a valuable heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This six-membered nitrogen-containing ketone serves as a crucial intermediate for the preparation of various biologically active molecules. With the increasing demand for novel drug candidates and specialty chemicals, 3-methylpiperidin-4-one derivatives have become particularly important in medicinal chemistry.

The molecular structure of 3-methylpiperidin-4-one features a piperidine ring with a ketone group at the 4-position and a methyl substituent at the 3-position. This unique arrangement provides multiple reactive sites for chemical modifications, making it an excellent building block for organic synthesis. Researchers are particularly interested in its potential applications for developing central nervous system (CNS) active compounds, which aligns with current pharmaceutical trends addressing neurological disorders.

Recent studies highlight the importance of piperidine derivatives in drug discovery, with 3-methylpiperidin-4-one hydrochloride being investigated as a precursor for various therapeutic agents. The compound's versatility allows for the creation of diverse molecular architectures, answering the growing need for structure-activity relationship studies in modern drug development. This correlates with frequent search queries about "nitrogen-containing heterocycles in medicine" and "piperidine-based pharmaceuticals."

In synthetic chemistry, 3-methylpiperidin-4-one serves as a key intermediate for preparing chiral auxiliaries and asymmetric catalysts. Its rigid bicyclic structure provides stereochemical control in various transformations, addressing the pharmaceutical industry's demand for enantiomerically pure compounds. This aspect responds to common search terms like "chiral building blocks for drug synthesis" and "asymmetric synthesis intermediates."

The compound's stability and solubility properties make it suitable for various organic reactions under different conditions. Researchers have successfully employed 3-methylpiperidin-4-one in reductive amination, alkylation, and condensation reactions, which are fundamental processes in medicinal chemistry. These applications align with frequent search queries about "versatile heterocyclic intermediates" and "nitrogen-containing ketones in synthesis."

Current market analysis shows growing interest in 3-methylpiperidin-4-one-based compounds for their potential in developing treatments for neurological conditions. This trend corresponds with increasing searches for "novel CNS drug scaffolds" and "piperidine medicinal chemistry." The compound's structural features allow for modifications that can enhance blood-brain barrier penetration, a crucial factor in CNS drug development.

Quality control of 3-methylpiperidin-4-one typically involves advanced analytical techniques such as HPLC and GC-MS, ensuring high purity for research applications. This addresses common concerns from researchers searching for "high-purity heterocyclic compounds" and "analytical methods for nitrogen-containing ketones." The compound's well-characterized properties make it reliable for various experimental protocols.

From a green chemistry perspective, recent advancements have explored more sustainable synthetic routes to 3-methylpiperidin-4-one derivatives, responding to the growing demand for environmentally friendly synthetic methods. This aligns with search trends about "green synthesis of heterocycles" and "sustainable pharmaceutical intermediates." Researchers are particularly interested in catalytic methods that reduce waste and improve atom economy.

The future outlook for 3-methylpiperidin-4-one applications appears promising, with ongoing research exploring its potential in material science and agrochemicals. This expansion beyond pharmaceutical applications answers broader search queries about "versatile heterocyclic compounds" and "multi-industry applications of piperidine derivatives." The compound's structural flexibility continues to inspire innovative applications across scientific disciplines.

Safety considerations for handling 3-methylpiperidin-4-one follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation are recommended, addressing common search concerns about "safe handling of nitrogen-containing ketones." The compound's stability under normal conditions makes it suitable for various research environments.

As research continues to uncover new applications for 3-methylpiperidin-4-one, its importance in synthetic organic chemistry is expected to grow. The compound represents an excellent example of how simple heterocyclic structures can serve as powerful tools for creating complex molecules with diverse biological activities. This fundamental understanding responds to educational search queries about "importance of heterocycles in drug design" and "building blocks for medicinal chemistry."